Cas no 302781-16-4 (Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]-)

Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]- structure
302781-16-4 structure
Product Name:Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]-
CAS No:302781-16-4
MF:C20H10F6N2O6
MW:488.293626308441
CID:1441512
PubChem ID:71361324
Update Time:2025-04-20

Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-bis[4-nitro-2-(trifluoromethyl)phenoxy]-
    • 4-nitro-1-[4-[4-nitro-2-(trifluoromethyl)phenoxy]phenoxy]-2-(trifluoromethyl)benzene
    • SCHEMBL8141281
    • 1,4-bis(4-nitro-2-trifluoromethyl phenoxy)benzene
    • JTCDAMOOKOQQGZ-UHFFFAOYSA-N
    • 1,1'-[1,4-Phenylenebis(oxy)]bis[4-nitro-2-(trifluoromethyl)benzene]
    • DTXSID60785068
    • 1,4-Bis(4-nitro-2-(trifluoromethyl)phenoxy)benzene
    • 302781-16-4
    • Inchi: 1S/C20H10F6N2O6/c21-19(22,23)15-9-11(27(29)30)1-7-17(15)33-13-3-5-14(6-4-13)34-18-8-2-12(28(31)32)10-16(18)20(24,25)26/h1-10H
    • InChI Key: JTCDAMOOKOQQGZ-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=CC=1OC1C=CC(=CC=1)OC1C=CC(=CC=1C(F)(F)F)[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 488.0443
  • Monoisotopic Mass: 488.04430502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 656
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 104.74
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